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Compound of Interest

Methyl 2-amino-4-
Compound Name: )
morpholinobenzoate

Cat. No.: B2470243

Application Notes and Protocols: Methyl 2-amino-4-
morpholinobenzoate

Abstract: This document provides detailed guidelines for the safe handling, storage, and
disposal of Methyl 2-amino-4-morpholinobenzoate (CAS No: 404010-84-0). These protocols
are intended for researchers, scientists, and drug development professionals to ensure
laboratory safety and maintain the integrity of the compound.

Introduction

Methyl 2-amino-4-morpholinobenzoate is a chemical intermediate used in the synthesis of
various active pharmaceutical ingredients.[1][2] Proper handling and storage are crucial to
ensure the safety of laboratory personnel and to maintain the purity and stability of the
substance. This document outlines the necessary precautions, personal protective equipment
(PPE), storage conditions, and emergency procedures.

Hazard Identification and Classification

Methyl 2-amino-4-morpholinobenzoate is classified as harmful if swallowed.[3] It may also
cause skin, eye, and respiratory irritation.[4]

o GHS Classification: Acute toxicity, oral (Category 4)[3]
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» Signal Word: Warning[3][4]
e Hazard Statements: H302 (Harmful if swallowed)[3][4]

e Pictogram: GHS07 (Exclamation mark)[4]

Quantitative Data Summary

The following table summarizes the key quantitative data for the handling and storage of
Methyl 2-amino-4-morpholinobenzoate.

Parameter

Value

Source

Storage Temperature (Solid)

Refrigerator (2-8°C)

[41(5]

Storage Conditions

Protect from light

[5]16]

Storage in Solvent (-80°C)

6 months

[3]

Storage in Solvent (-20°C)

1 month (protect from light)

[3]

Shipping Temperature

Room temperature

[4]16]

Molecular Weight

236.27 g/mol

[3][6]

Purity

= 95%

[4]

Experimental Protocols
Protocol 1: General Handling and Use

This protocol describes the safe handling of Methyl 2-amino-4-morpholinobenzoate in a
laboratory setting.

1.1. Engineering Controls:

o Work in a well-ventilated area.[3]
o Use a chemical fume hood for all procedures that may generate dust or aerosols.[3]
o Ensure a safety shower and eyewash station are readily accessible.[3]

1.2. Personal Protective Equipment (PPE):
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o Eye Protection: Wear chemical safety goggles.

» Hand Protection: Wear appropriate chemical-resistant gloves (e.qg., nitrile rubber).

» Body Protection: Wear a lab coat.

o Respiratory Protection: For operations generating dust, use a NIOSH-approved respirator
with a particulate filter.

1.3. Handling Procedure:

» Before use, allow the container to equilibrate to room temperature to prevent moisture
condensation.

» Weigh the required amount of the solid compound in a chemical fume hood.

e Avoid creating dust.[3]

« If preparing a solution, add the solid to the solvent slowly while stirring.

 After handling, wash hands thoroughly.

Protocol 2: Storage

This protocol details the appropriate storage conditions for Methyl 2-amino-4-
morpholinobenzoate to ensure its stability.

2.1. Short-Term Storage (Solid):

o Store in a tightly sealed container in a refrigerator at 2-8°C.[4][5]
e Protect the container from light.[5][6]

2.2. Long-Term Storage (In Solvent):

» For storage up to 6 months, store solutions at -80°C.[3]
» For storage up to 1 month, store solutions at -20°C and protect from light.[3]

2.3. Incompatible Materials:

« Information on specific incompatible materials is not readily available. Avoid strong oxidizing
agents.

Protocol 3: Emergency Procedures

This protocol outlines the immediate actions to be taken in case of exposure or spillage.
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3.1. Eye Contact:

o Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the
upper and lower eyelids.[3]

 Remove contact lenses if present and easy to do.[3]

o Seek immediate medical attention.[3]

3.2. Skin Contact:

e Immediately wash the affected area with soap and plenty of water.
* Remove contaminated clothing.
o Seek medical attention if irritation persists.

3.3. Inhalation:

» Move the affected person to fresh air.[3]
e If breathing is difficult, provide oxygen.
o Seek immediate medical attention.

3.4. Ingestion:

e Do NOT induce vomiting.[3]
e Rinse mouth with water.[3]
o Seek immediate medical attention.[3]

3.5. Spillage:

Evacuate the area.

Wear appropriate PPE.

Absorb the spill with an inert material (e.g., vermiculite, sand) and place it in a suitable
container for disposal.

Ventilate the area and wash the spill site after material pickup is complete.

Protocol 4: Disposal

This protocol provides guidelines for the proper disposal of Methyl 2-amino-4-
morpholinobenzoate.

4.1. Waste Disposal:
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o Dispose of waste material in accordance with local, state, and federal regulations.[3]
e Do not allow the chemical to enter drains or watercourses.[3]

Visualizations

The following diagram illustrates the recommended workflow for handling and storing Methyl 2-

amino-4-morpholinobenzoate.
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Caption: Workflow for handling and storage of Methyl 2-amino-4-morpholinobenzoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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